2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone

• IUPAC Name: 2-[2-(furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C16H24N2O2/c19-16(17-9-4-5-10-17)13-18-11-3-1-2-7-14(18)15-8-6-12-20-15/h6,8,12,14H,1-5,7,9-11,13H2
• InChI Key: LDXWPWDJVAFZEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(N(CC1)CC(=O)N2CCCC2)C3=CC=CO3
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone, also known as Fura-2, is a chemical compound that is used in scientific research. It is a fluorescent dye that is used to measure intracellular calcium levels in cells. Fura-2 is a popular tool for studying the physiological and biochemical processes that involve calcium signaling in cells.

Mechanism of Action

2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone is a fluorescent dye that binds to calcium ions. When 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone binds to calcium ions, it undergoes a conformational change that results in a shift in its fluorescence emission spectrum. This shift is used to measure the concentration of calcium ions in cells.
Biochemical and Physiological Effects:
2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone has no known biochemical or physiological effects on cells. It is a non-toxic and non-invasive tool for measuring intracellular calcium levels in cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone in lab experiments are that it is a non-toxic and non-invasive tool for measuring intracellular calcium levels in cells. It is also a highly sensitive tool that can detect small changes in calcium concentrations. The limitations of using 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone in lab experiments are that it requires specialized equipment and expertise to use, and it can only be used to measure intracellular calcium levels in cells.

Future Directions

There are several future directions for research involving 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone. One direction is to develop new fluorescent dyes that are more sensitive and specific for measuring calcium signaling in cells. Another direction is to use 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone to study the role of calcium signaling in disease processes such as cancer and neurodegenerative diseases. Finally, 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone could be used to develop new drugs that target calcium signaling in cells.

Synthesis Methods

2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone is synthesized by reacting 2-aminophenol with furfural in the presence of acetic acid to produce 2-(furan-2-yl)benzoxazole. This compound is then reacted with 1-bromohexane to produce 2-[2-(furan-2-yl)azepan-1-yl]benzoxazole. Finally, this compound is reacted with 1-pyrrolidinecarbonyl chloride to produce 2-[2-(furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone, which is 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone.

Scientific Research Applications

2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone is widely used in scientific research to study the physiological and biochemical processes that involve calcium signaling in cells. It is used to measure intracellular calcium levels in cells and to study the role of calcium in cellular processes such as muscle contraction, neurotransmitter release, and cell division. 2-[2-(Furan-2-yl)azepan-1-yl]-1-pyrrolidin-1-ylethanone is also used to study the effects of drugs and other compounds on calcium signaling in cells.